Cas no 898421-05-1 (4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 898421-05-1
• MF: C₂₁H₁₆FN₃O₃S
• MW: 409.433446884155
• CID: 5481886
• Update Time: 2025-10-30

4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• 4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C21H16FN3O3S/c1-14-23-20-8-3-2-7-19(20)21(26)25(14)17-6-4-5-16(13-17)24-29(27,28)18-11-9-15(22)10-12-18/h2-13,24H,1H3
• InChI Key： YTWXGQWAKSDWQY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

Chemical Profile of 4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898421-05-1)

4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide, identified by its CAS number 898421-05-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex aromatic structure, incorporating both sulfonamide and quinazoline moieties, which are well-documented for their pharmacological potential. The presence of a fluoro substituent further enhances its chemical properties, influencing both its reactivity and biological activity.

The molecular framework of this compound is meticulously designed to interact with biological targets in a highly specific manner. The sulfonamide group (–SO₂NH₂) is a common pharmacophore in drug discovery, known for its ability to form stable hydrogen bonds with biological molecules, particularly proteins. This feature makes it an invaluable component in the development of inhibitors and modulators. Concurrently, the quinazoline core is a scaffold that has been extensively studied for its role in various therapeutic applications, including anticancer and antimicrobial agents. The integration of these structural elements into 4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a surge in research focused on developing novel compounds that leverage the synergistic effects of multiple pharmacophores. The combination of a quinazoline ring and a sulfonamide group in 4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide aligns with this trend. Studies have shown that such hybrid structures can exhibit enhanced binding affinity and improved selectivity when interacting with biological targets. This is particularly relevant in the context of drug development, where optimizing binding interactions is crucial for achieving therapeutic efficacy while minimizing side effects.

The fluoro substituent at the aromatic ring introduces additional electronic and steric effects that can modulate the compound's bioactivity. Fluorine atoms are known to influence metabolic stability, lipophilicity, and receptor binding affinity. In particular, fluorine substitution can enhance the metabolic resistance of molecules, prolonging their half-life in vivo. This property is highly desirable in drug design, as it allows for more consistent therapeutic effects over time. Furthermore, the electron-withdrawing nature of fluorine can strengthen interactions with positively charged residues in biological targets, potentially leading to increased potency.

The quinazoline moiety in 4-fluoro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide has been implicated in various biological processes due to its structural similarity to natural products and bioactive molecules. Quinazolines are known for their role as intermediates in several pharmacologically active compounds, including antiviral and anticancer agents. The presence of the methyl group at the 2-position of the quinazoline ring adds another layer of complexity to the molecule's structure, which may influence its conformational flexibility and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of compounds like 4-fluoro-N-3-(2-methyl-4-oxyoqinazolin)-sulfonamidesubstituted phenylbenzene (CAS No. 898421051) with high precision. These computational studies have provided valuable insights into how structural modifications can be tailored to optimize pharmacological properties. For instance, molecular docking simulations have suggested that this compound may interact with enzymes involved in critical cellular pathways by occupying specific binding pockets within the enzyme active sites.

The sulfonamide group's role as a hydrogen bond acceptor is particularly noteworthy when considering its potential interactions within biological systems. Hydrogen bonding is a key interaction mechanism that governs many biochemical processes, making sulfonamides effective tools for modulating enzyme activity and receptor function. In the context of CAS No 898421051, this feature may contribute to its ability to inhibit or activate specific enzymes relevant to diseases such as cancer or inflammation.

Current research endeavors are increasingly focused on harnessing natural product-inspired scaffolds to develop novel therapeutics. The quinazoline scaffold is one such example that has been extensively modified to explore new pharmacological applications. By incorporating diverse substituents like those found in CAS No 89842 1051, researchers aim to uncover compounds with unique mechanisms of action that could address unmet medical needs.

The synthetic pathways for preparing complex molecules like CAS No 89842 1051 are also an area of active investigation. Efficient synthetic routes not only facilitate laboratory-scale production but also allow for rapid exploration of structural analogs through combinatorial chemistry approaches. Advances in synthetic methodologies have made it possible to construct intricate molecular architectures with greater ease than ever before.

The potential applications of this compound extend across multiple therapeutic domains due to its versatile structural features. For instance:

• Anticancer Research: The quinazoline scaffold has demonstrated promise as an anticancer agent through various mechanisms involving cell cycle regulation and apoptosis induction.
• Inflammatory Diseases: Sulfonamides are well-known for their anti-inflammatory properties; thus,CAS No 89842 1051 could be explored as an anti-inflammatory agent.
• Biochemical Pathways: Its ability to interact with enzymes may make it useful in modulating metabolic pathways relevant to metabolic disorders.
• Antimicrobial Applications: The structural complexity suggests potential antimicrobial activity by interfering with bacterial or fungal growth mechanisms.

The integration of modern analytical techniques has further enhanced our understanding of how these compounds behave both in vitro and in vivo environments.^[1] Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), X-ray crystallography,and computational modeling have provided detailed insights into molecular structure-function relationships at an atomic level—crucial information when designing drugs intended for clinical use.

The future direction for research involving compounds like CAS No 89842 1051 lies not only but also expanding their applicability through interdisciplinary collaborations between chemists,biologists, clinicians,and computer scientists who will work together toward identifying novel therapeutic opportunities grounded solid scientific foundations